Cas no 110968-70-2 (1,4-Benzodioxin-6,7-diamine, 2,2,3,3-tetrafluoro-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-6,7-diamine, 2,2,3,3-tetrafluoro-2,3-dihydro-
• CAS No: 110968-70-2
• MF: C₈H₆F₄N₂O₂
• MW: 238.139055728912
• CID: 1200563
• PubChem ID: 13879450
• Update Time: 2025-04-20

1,4-Benzodioxin-6,7-diamine, 2,2,3,3-tetrafluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6,7-diamine, 2,2,3,3-tetrafluoro-2,3-dihydro-
• 2,2,3,3-tetrafluoro-1,4-benzodioxine-6,7-diamine
• 110968-70-2
• YRIFFQGLVKTXHO-UHFFFAOYSA-N
• SCHEMBL8044032
• PS-10956
• 2,2,3,3-Tetrafluoro-2,3-dihydro-1,4-benzodioxine-6,7-diamine
• 2,2,3,3-Tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxine-6,7-diamine
• 6,7-Diamino-2,2,3,3-tetrafluoro-1,4-benzodioxane
• AKOS037655375
• DTXSID70551776
• MFCD30723441

• Inchi： 1S/C8H6F4N2O2/c9-7(10)8(11,12)16-6-2-4(14)3(13)1-5(6)15-7/h1-2H,13-14H2
• InChI Key： YRIFFQGLVKTXHO-UHFFFAOYSA-N
• SMILES： FC1(C(OC2C=C(C(=CC=2O1)N)N)(F)F)F

Computed Properties

• Exact Mass: 238.03658
• Monoisotopic Mass: 238.03654009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5